
2,3-Dibromo-1,4-butanediol CAS number and
molecular weight.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3-Dibromo-1,4-butanediol

Cat. No.: B167592 Get Quote

Technical Guide: 2,3-Dibromo-1,4-butanediol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3-Dibromo-1,4-butanediol,
focusing on its chemical properties, synthesis, and potential applications as a chemical

intermediate.

Chemical Identity and Properties
2,3-Dibromo-1,4-butanediol is a halogenated diol. Its chemical structure consists of a four-

carbon butane backbone with hydroxyl groups at positions 1 and 4, and bromine atoms at

positions 2 and 3. The presence of two stereocenters at C2 and C3 means that this compound

can exist as different stereoisomers. The most commonly available form is the racemic mixture

of the (2R,3R) and (2S,3S) enantiomers, denoted as dl-2,3-Dibromo-1,4-butanediol.

Physicochemical Data
The following tables summarize the key quantitative data for 2,3-Dibromo-1,4-butanediol.

Table 1: Identifiers and Molecular Properties
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Property Value Citations

Chemical Name 2,3-Dibromobutane-1,4-diol [1][2]

Molecular Formula C₄H₈Br₂O₂ [3][4]

Molecular Weight 247.91 g/mol [2][4]

CAS Number
1947-58-6 (for dl-racemic

mixture)
[4][5][6]

20163-90-0 (general) [1][3][7]

EC Number 217-750-1 [4]

InChI Key
OXYNQEOLHRWEPE-

UHFFFAOYSA-N
[5]

Canonical SMILES C(C(C(CO)Br)Br)O [1]

Table 2: Physical and Chemical Properties

Property Value Citations

Appearance Solid [4]

Melting Point 88-90 °C [4][6]

Boiling Point 148-150 °C at 1.5 mmHg [4][6]

Density 2.124 g/cm³ (predicted) [6]

Flash Point 156.6 °C [6]

Vapor Pressure 3.73E-05 mmHg at 25°C [6]

Refractive Index 1.583 (predicted) [6]

Hydrogen Bond Donor Count 2 [7]

Hydrogen Bond Acceptor

Count
2 [7]

Rotatable Bond Count 3 [7]
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Synthesis of 2,3-Dibromo-1,4-butanediol
While 2,3-Dibromo-1,4-butanediol is commercially available, understanding its synthesis is

crucial for various research and development applications. A common method for its

preparation is through the bromination of an alkene precursor. A related synthesis for 2,3-

dibromo-2-butene-1,4-diol from 2-butyne-1,4-diol provides insight into the bromination process

of butanediol precursors.[8]

Experimental Protocol: Synthesis of 2,3-dibromo-2-
butene-1,4-diol
This protocol describes the synthesis of a structurally related compound and illustrates a

general approach to the bromination of unsaturated diols.

Objective: To synthesize 2,3-dibromo-2-butene-1,4-diol by the direct bromination of 2-butyne-

1,4-diol in an aqueous medium.[8]

Materials:

2-butyne-1,4-diol

Bromine

Deionized water

Procedure:

Prepare an aqueous solution of 2-butyne-1,4-diol with a concentration of approximately 20%

to 45%.[8]

Cool the reaction mixture to a temperature range of -10 °C to +25 °C. A preferred operating

temperature is between +5 °C and +25 °C.[8]

Slowly add bromine to the 2-butyne-1,4-diol solution. It is recommended to use an equimolar

ratio of bromine to 2-butyne-1,4-diol, with a preferred ratio of 0.9 to 1.1 moles of bromine per

mole of the diol.[8]
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As the reaction proceeds, the solid product, 2,3-dibromo-2-butene-1,4-diol, will precipitate

from the solution.[8]

Maintain the reaction temperature within the specified range to ensure the predominant

formation of the desired product.[8]

After the addition of bromine is complete, continue stirring the mixture for a designated

period to ensure the reaction goes to completion.

Collect the precipitated solid by filtration.

Wash the solid with cold water to remove any unreacted starting materials and byproducts.

Dry the product under vacuum to obtain the final 2,3-dibromo-2-butene-1,4-diol.

Diagram of Synthesis Workflow
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Synthesis of 2,3-Dibromo-2-butene-1,4-diol

Reactants Reaction Conditions

2-butyne-1,4-diol

Reaction

Bromine Aqueous Medium Temperature (-10 to +25 °C)

Precipitation

Filtration

2,3-Dibromo-2-butene-1,4-diol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,3-dibromo-2-butene-1,4-diol.

Applications in Research and Development
Currently, there is limited information available on the direct biological activity or involvement of

2,3-Dibromo-1,4-butanediol in specific signaling pathways. Its primary utility in the fields of

chemical research and drug development lies in its role as a versatile chemical intermediate.

The presence of two bromine atoms and two hydroxyl groups makes it a valuable building

block for the synthesis of more complex molecules. The bromine atoms can serve as leaving

groups in nucleophilic substitution reactions, allowing for the introduction of various functional
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groups. The hydroxyl groups can be oxidized, esterified, or used to form ethers, further

expanding its synthetic potential.

Potential synthetic applications include:

Precursor for Heterocyclic Compounds: The diol functionality can be used to construct

various oxygen-containing heterocyclic rings.

Introduction of Vicinal Functionality: The 2,3-dibromo motif allows for the stereocontrolled

introduction of other functional groups in a vicinal arrangement.

Polymer Chemistry: Diols are common monomers in the synthesis of polyesters and

polyurethanes. The bromine atoms could be used to create functionalized polymers or as

sites for subsequent cross-linking reactions.

Safety and Handling
2,3-Dibromo-1,4-butanediol is classified as a warning-level hazard. It is reported to cause

skin irritation, serious eye irritation, and may cause respiratory irritation.[4]

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.[4]

Use in a well-ventilated area or with a fume hood to avoid inhalation of dust or vapors.

Avoid contact with skin, eyes, and clothing.

In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.

Always consult the Safety Data Sheet (SDS) from the supplier for detailed and up-to-date

safety information before handling this chemical.

Conclusion
2,3-Dibromo-1,4-butanediol is a valuable chemical intermediate with potential applications in

organic synthesis and materials science. While its direct biological activities are not well-
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documented, its rich functionality makes it a useful building block for the creation of more

complex and potentially bioactive molecules. Researchers and drug development professionals

should consider its synthetic utility for the construction of novel chemical entities. Further

investigation into its reactivity and potential applications is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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